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For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetra-o-cresol orthosilicate, a member of the tetra(aryloxy)silane family, is an organosilicon
compound characterized by a central silicon atom bonded to four ortho-cresol groups through
oxygen bridges. This structure imparts notable properties, particularly high thermal stability,
which distinguishes it from its more common alkyl-substituted counterparts like tetraethyl
orthosilicate (TEOS). While not as extensively studied as TEOS, its unique characteristics offer
potential in specialized material science applications. This guide provides a comprehensive
overview of its nomenclature, chemical properties, synthesis, and potential areas of application
relevant to researchers in advanced materials and drug development.

Nomenclature and Identification

Correctly identifying and naming chemical compounds is critical for research and regulatory
purposes. The nomenclature and identifiers for tetra-o-cresol orthosilicate are summarized
below.
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Identifier Value

CAS Number 16714-40-2

IUPAC Name tetrakis(2-methylphenoxy)silane
Molecular Formula C28H2804Si

Molecular Weight 456.6 g/mol

InChl Key TWMWZRUDJDOLDG-UHFFFAOYSA-N

Physicochemical Properties

Detailed quantitative physical property data for tetra-o-cresol orthosilicate is not widely
available in public literature. However, qualitative descriptions and comparisons to related
compounds provide valuable insights.

Property Description

Exhibits excellent thermal stability, significantly
- | Stabili higher than tetraalkyl orthosilicates. This is
ermal Stabili
Y attributed to the stability of the aromatic ring

structure.

_ Exists as a liquid over a wide temperature
Physical State
range.

The bulky ortho-cresol groups provide steric
Hdrolviic Stabilit hindrance around the central silicon atom, which
rolytic Stabili
yerow y can slow down the rate of hydrolysis compared

to less hindered alkyl orthosilicates.

For comparison, the properties of the related, well-characterized alkyl orthosilicates,
Tetramethyl Orthosilicate (TMOS) and Tetraethyl Orthosilicate (TEOS), are provided below.
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Tetramethyl Orthosilicate Tetraethyl Orthosilicate

Property

(TMOS) (TEOS)
CAS Number 681-84-5 78-10-4
Molecular Weight 152.22 g/mol 208.33 g/mol
Boiling Point 121-122 °C 168 °C
Density 1.023 g/mL at 25 °C 0.933 g/mL at 20 °C
Vapor Pressure 13 hPaat 20 °C <1 mmHg at 20 °C

Synthesis of Tetra-o-cresol Orthosilicate

The primary method for synthesizing tetra-o-cresol orthosilicate is the phenolysis of a silicon
halide, most commonly silicon tetrachloride (SiCla), with ortho-cresol.

Reaction Mechanism

The synthesis proceeds via a nucleophilic substitution reaction. The oxygen atom of the
hydroxyl group in o-cresol acts as a nucleophile, attacking the electrophilic silicon atom of
silicon tetrachloride. This results in the displacement of a chloride ion and the formation of a Si-
O-Ar bond. The reaction continues in a stepwise manner until all four chlorine atoms have been
substituted by o-cresol groups. The overall reaction is as follows:

SiCla + 4 CH3CeH4OH — Si(OCesH4CHs)a + 4 HCI

A crucial aspect of this synthesis is the management of the hydrogen chloride (HCI) gas
produced as a byproduct.
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Figure 1: Synthesis pathway of Tetra-o-cresol Orthosilicate.

Generalized Experimental Protocol

While a specific, detailed protocol for the synthesis of tetra-o-cresol orthosilicate is not
readily available in the literature, a generalized procedure based on the known reaction of
silicon tetrachloride with phenols can be outlined as follows. Note: This procedure should be
performed by qualified personnel in a well-ventilated fume hood with appropriate personal
protective equipment.

Materials:

Silicon tetrachloride (SiCla)

Ortho-cresol (o-cresol)

Anhydrous non-polar solvent (e.g., toluene or xylene)

Inert gas (e.g., nitrogen or argon)
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Procedure:

e Reaction Setup: A multi-necked round-bottom flask is equipped with a magnetic stirrer, a
dropping funnel, a condenser, and an inlet for inert gas. The system is purged with the inert
gas to ensure anhydrous conditions.

» Reagent Preparation: A solution of o-cresol in the anhydrous solvent is prepared. A molar
ratio of at least 4:1 of o-cresol to silicon tetrachloride is recommended to favor the formation
of the fully substituted product.

» Reaction: The solution of o-cresol is charged into the reaction flask. Silicon tetrachloride is
added dropwise from the dropping funnel to the stirred solution at a controlled temperature.
The reaction is exothermic, so cooling may be necessary.

o HCI Removal: The reaction generates HCI gas, which can be vented through a scrubber
containing a basic solution (e.g., sodium hydroxide).

o Reaction Completion and Workup: After the addition of SiCls is complete, the reaction
mixture is typically heated to reflux for a period to ensure the reaction goes to completion.
The reaction progress can be monitored using appropriate analytical techniques (e.g., GC-
MS or NMR).

 Purification: The resulting solution is cooled, and any precipitated salts (if a base was used to

scavenge HCI) are removed by filtration. The solvent is then removed under reduced
pressure. The crude product can be further purified by vacuum distillation.

Hydrolysis

Similar to other alkoxysilanes, tetra-o-cresol orthosilicate can undergo hydrolysis, although at

a slower rate due to steric hindrance. The hydrolysis process involves the cleavage of the Si-O-

Ar bonds by water, leading to the formation of silanols (Si-OH) and the release of o-cresol.
These silanol intermediates are reactive and can undergo condensation reactions to form
siloxane (Si-O-Si) bridges, ultimately leading to the formation of a silica-based network.

The general steps for acid-catalyzed hydrolysis are:

e Protonation: An oxygen atom on an aryloxy ligand is protonated.
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» Nucleophilic Attack: A water molecule attacks the silicon center.

o Leaving Group Departure: The protonated leaving group (o-cresol) is displaced, forming a
silanol group.

Hydrolysis
H20
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Figure 2: General mechanism for hydrolysis and condensation.

Applications and Relevance to Drug Development

Direct applications of tetra-o-cresol orthosilicate in drug development are not documented in
the current literature. However, the broader class of orthosilicates, particularly TEOS, has
established uses that may be of interest to researchers in this field. These applications
primarily leverage their ability to form silica networks through sol-gel processes.

o Precursor for Silica-Based Materials: Aryloxy-substituted silanes are used as precursors for
silicon dioxide films and as crosslinking agents in the production of silicone polymers. These
materials can be engineered for high thermal stability.

o Potential in Drug Delivery Systems: TEOS is used to prepare silica xerogels and hydrogels
which can act as drug carriers. These silica-based materials can be formulated to control the
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release of incorporated drugs. While tetra-o-cresol orthosilicate is not directly used, its
different hydrolysis kinetics and the properties of the resulting matrix could offer an
alternative approach for specialized drug delivery systems where, for instance, a different
release profile or material property is desired.

o High-Performance Polymers and Coatings: The high thermal stability of aryloxy-substituted
silanes makes them suitable for creating high-performance polymers and coatings. In the
context of biomedical devices or implants, such stable and inert coatings could be of interest.

While tetra-o-cresol orthosilicate itself has not been explored in these areas, its properties
suggest it could be a candidate for creating novel silica-based materials with enhanced thermal
and chemical stability for advanced applications. Further research would be needed to evaluate
its biocompatibility and suitability for pharmaceutical or biomedical applications.

Conclusion

Tetra-o-cresol orthosilicate is a specialty organosilicon compound with the CAS number
16714-40-2 and the IUPAC name tetrakis(2-methylphenoxy)silane. Its key distinguishing
feature is its high thermal stability, a direct result of the four o-cresol groups attached to the
central silicon atom. While it is not as commonly used as its alkyl counterparts, it holds potential
for applications in materials science where high performance and thermal resistance are
required. For the drug development community, while direct applications are yet to be
discovered, it represents a potential precursor for novel silica-based materials with unique
properties that could be explored for advanced drug delivery systems or biomedical coatings.
Further research into its synthesis, purification, and biocompatibility is warranted to unlock its
full potential.

 To cite this document: BenchChem. [Tetra-o-cresol orthosilicate CAS number and
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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